Cas no 1044049-41-3 (2-(4-fluorophenyl)sulfanylcyclohexan-1-one)

2-(4-Fluorophenyl)sulfanylcyclohexan-1-one is a fluorinated organic compound featuring a cyclohexanone core substituted with a 4-fluorophenylthio group. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly as an intermediate in the preparation of pharmacologically active molecules or functional materials. The presence of the fluorine atom enhances electronic properties, influencing both stability and selectivity in subsequent reactions. The compound’s well-defined molecular framework makes it suitable for applications in medicinal chemistry, where fluorinated motifs are often leveraged for their metabolic stability and binding affinity. Its purity and structural specificity ensure reproducibility in research and industrial processes.
2-(4-fluorophenyl)sulfanylcyclohexan-1-one structure
1044049-41-3 structure
Product Name:2-(4-fluorophenyl)sulfanylcyclohexan-1-one
CAS No:1044049-41-3
MF:C12H13FOS
MW:224.294425725937
MDL:MFCD12145386
CID:4569437
PubChem ID:43411734
Update Time:2025-08-02

2-(4-fluorophenyl)sulfanylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-[(4-fluorophenyl)thio]-
    • 2-[(4-fluorophenyl)sulfanyl]cyclohexan-1-one
    • 2-(4-fluorophenyl)sulfanylcyclohexan-1-one
    • MDL: MFCD12145386
    • Inchi: 1S/C12H13FOS/c13-9-5-7-10(8-6-9)15-12-4-2-1-3-11(12)14/h5-8,12H,1-4H2
    • InChI Key: PXGULRCPZMXZAE-UHFFFAOYSA-N
    • SMILES: C1(=O)CCCCC1SC1=CC=C(F)C=C1

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Additional information on 2-(4-fluorophenyl)sulfanylcyclohexan-1-one

Comprehensive Overview of 2-(4-fluorophenyl)sulfanylcyclohexan-1-one (CAS No. 1044049-41-3)

2-(4-fluorophenyl)sulfanylcyclohexan-1-one (CAS No. 1044049-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a cyclohexanone core substituted with a 4-fluorophenylsulfanyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 2-(4-fluorophenyl)sulfanylcyclohexan-1-one aligns with current trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound's role in catalytic reactions and solvent-free processes has become a focal point. Its molecular stability and reactivity under mild conditions make it an attractive candidate for high-efficiency transformations, addressing common challenges in scalable production.

In the context of AI-driven drug design, CAS No. 1044049-41-3 is frequently discussed in computational studies. Machine learning models predict its compatibility with various biological targets, particularly in central nervous system (CNS) therapeutics. This aligns with rising user queries about "fluorinated compounds in neurology" and "sulfur-containing drug candidates," reflecting broader market demands for innovative treatments.

From a regulatory perspective, 2-(4-fluorophenyl)sulfanylcyclohexan-1-one complies with global safety standards for research chemicals. Its non-hazardous profile under normal handling conditions ensures accessibility for academic and industrial labs. Recent publications highlight its utility in photoaffinity labeling—a cutting-edge technique for studying protein-ligand interactions—answering frequent search trends like "advanced chemical probes 2024."

The compound's synthetic versatility also addresses popular search queries such as "fluorine in agrochemicals" and "cyclohexanone derivatives." Its 4-fluorophenyl moiety enhances bioactivity while maintaining environmental degradability, a critical factor in modern crop protection strategies. Patent analyses reveal its incorporation in next-generation herbicide adjuvants, showcasing its cross-industry relevance.

Analytical characterization of CAS No. 1044049-41-3 via NMR, HPLC, and mass spectrometry confirms high purity (>98%), meeting stringent requirements for preclinical studies. This data-driven approach resonates with laboratory professionals searching for "QC protocols for fluorinated intermediates." Furthermore, its crystalline form enables precise X-ray diffraction studies, supporting structure-activity relationship (SAR) investigations.

Emerging applications in material science have expanded the compound's utility beyond life sciences. Its sulfur bridge facilitates polymer modifications, aligning with nanotechnology trends like "self-healing materials." Such interdisciplinary potential makes 2-(4-fluorophenyl)sulfanylcyclohexan-1-one a recurring subject in grant proposals and collaborative R&D initiatives.

In summary, 2-(4-fluorophenyl)sulfanylcyclohexan-1-one (CAS No. 1044049-41-3) exemplifies innovation at the intersection of chemistry and technology. Its adaptability to high-throughput screening, compliance with green chemistry principles, and relevance to trending research areas ensure its continued prominence in scientific literature and industrial applications.

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